Cas no 1261934-16-0 (3-Methoxy-4-(3-nitrophenyl)benzoic acid)

• Product Name: 3-Methoxy-4-(3-nitrophenyl)benzoic acid
• CAS No: 1261934-16-0
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD18320438
• CID: 2764462
• PubChem ID: 53226341
• Update Time: 2025-11-01

3-Methoxy-4-(3-nitrophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3'-nitro[1,1'-biphenyl]-4-carboxylic acid
• DTXSID10690052
• MFCD18320438
• 3-Methoxy-4-(3-nitrophenyl)benzoic acid, 95%
• 1261934-16-0
• 3-METHOXY-4-(3-NITROPHENYL)BENZOIC ACID
• 3-Methoxy-4-(3-nitrophenyl)benzoic acid

• MDL： MFCD18320438
• Inchi： 1S/C14H11NO5/c1-20-13-8-10(14(16)17)5-6-12(13)9-3-2-4-11(7-9)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key： HEFVCIOROCIJPI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06372245Da
• Monoisotopic Mass: 273.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-Methoxy-4-(3-nitrophenyl)benzoic acid

3-Methoxy-4-(3-nitrophenyl)benzoic acid (CAS No. 1261934-16-0): An Overview of Its Structure, Properties, and Applications

3-Methoxy-4-(3-nitrophenyl)benzoic acid (CAS No. 1261934-16-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methoxy group, a nitrophenyl substituent, and a carboxylic acid functional group. These features contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of 3-Methoxy-4-(3-nitrophenyl)benzoic acid is C₁₅H₁₁NO₅, and its molecular weight is approximately 285.25 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In terms of its chemical structure, the presence of the methoxy group (-OCH₃) on the aromatic ring imparts electron-donating properties, while the nitrophenyl substituent (-NO₂) introduces electron-withdrawing effects. This electronic interplay influences the compound's reactivity and stability. The carboxylic acid group (-COOH) further enhances its ability to participate in various chemical reactions, such as esterification, amidation, and metal complex formation.

3-Methoxy-4-(3-nitrophenyl)benzoic acid has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

In addition to its anti-inflammatory effects, 3-Methoxy-4-(3-nitrophenyl)benzoic acid has shown potential as an antioxidant. Free radicals and reactive oxygen species (ROS) are known to cause cellular damage and contribute to various diseases. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively scavenges free radicals and reduces oxidative stress in cell cultures. These findings suggest that it could be beneficial in treating conditions such as neurodegenerative disorders and cardiovascular diseases.

The pharmaceutical industry has also shown interest in 3-Methoxy-4-(3-nitrophenyl)benzoic acid. Its unique chemical structure makes it an attractive starting material for drug discovery programs. Several derivatives of this compound have been synthesized and evaluated for their pharmacological properties. For example, a study published in the European Journal of Medicinal Chemistry reported that certain derivatives exhibit enhanced anti-cancer activity against various tumor cell lines.

Beyond its biological applications, 3-Methoxy-4-(3-nitrophenyl)benzoic acid has found use in materials science and analytical chemistry. Its ability to form stable complexes with metal ions has led to its application in the development of new materials with improved mechanical and thermal properties. Additionally, the compound's distinct spectroscopic properties make it useful as a reference standard in analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).

In conclusion, 3-Methoxy-4-(3-nitrophenyl)benzoic acid (CAS No. 1261934-16-0) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure endows it with valuable properties that make it an important molecule in both fundamental research and practical applications. Ongoing studies continue to uncover new insights into its behavior and utility, further solidifying its significance in the scientific community.